2-(2-bromo-4-chlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO4/c1-21-14-6-4-11(8-15(14)22-2)19-16(20)9-23-13-5-3-10(18)7-12(13)17/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: JAXAXYXGIACXOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Br)OC
• Molecular Formula: C16H15BrClNO4
• Molecular Weight: 400.6 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide, commonly known as BCA, is a chemical compound that has been widely used in scientific research. BCA is a synthetic compound that has been developed for its potential use in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of BCA is not fully understood. However, studies have shown that BCA inhibits the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. BCA has also been shown to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
BCA has been shown to have a number of biochemical and physiological effects. BCA has been shown to reduce the production of inflammatory cytokines, which are molecules that play a key role in the development of inflammation. BCA has also been shown to inhibit the growth of cancer cells and reduce the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCA in lab experiments is its high purity. BCA is a synthetic compound that can be easily synthesized with high purity. BCA is also stable and can be stored for long periods of time. However, one of the limitations of using BCA in lab experiments is its high cost. BCA is a relatively expensive compound, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of BCA in scientific research. One direction is the development of new synthetic routes for the synthesis of BCA. Another direction is the study of the potential therapeutic effects of BCA in other diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, the development of new formulations of BCA that can be administered orally or topically could expand its potential therapeutic applications.
Conclusion:
In conclusion, BCA is a synthetic compound that has been extensively used in scientific research for its potential therapeutic effects. The synthesis of BCA is a complex process that requires expertise and specialized equipment. BCA has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. BCA has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. While there are advantages and limitations to using BCA in lab experiments, there are several future directions for the use of BCA in scientific research.

Scientific Research Applications

BCA has been extensively used in scientific research to study its potential therapeutic effects. BCA has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. BCA has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.